Cas no 5369-16-4 (3-Isopropylaniline)
3-Isopropylaniline structure
Product Name:3-Isopropylaniline
CAS No:5369-16-4
MF:C9H13N
MW:135.206222295761
MDL:MFCD00092918
CID:85309
PubChem ID:458679
Update Time:2025-04-18
3-Isopropylaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Isopropylaniline
- M-CUMIDINE
- 3-AMINOCUMENE
- m-Isopropylaniline
- 3-Isopropylphenylamine
- 3-propan-2-ylaniline
- 3-Isopropylbenzenamine
- m-Aminocumene
- 3-(propan-2-yl)aniline
- 3-(1-METHYLETHYL)ANILINE
- XCCNRBCNYGWTQX-UHFFFAOYSA-N
- Benzenamine, 3-(1-methylethyl)-
- m-Isopropyl Aniline
- 3-Cumidine
- 3-Isopropylaniline #
- 3-Aminoisopropylbenzene
- 3-isopropylphenyl-amine
- 3-isopropyl-benzenamine
- 3-isopropyl-phenylamine
- 3-iso-propyl-phenylamine
- 3-(methylethyl)phenylamine
- KSC490I1D
- 3-Isopropylanili
- 3-ISOPROPYLANILINE,98%
- CS-W013347
- MFCD00092918
- J-512729
- XCCNRBCNYGWTQX-UHFFFAOYSA-
- DTXSID50332545
- I0433
- FT-0635650
- InChI=1/C9H13N/c1-7(2)8-4-3-5-9(10)6-8/h3-7H,10H2,1-2H3
- PS-3170
- SCHEMBL104340
- BP-21481
- STR09900
- EN300-21207
- A829736
- 5369-16-4
- F21289
- SY005822
- AKOS000121419
- 3-Isopropylaniline, AldrichCPR
- DB-052382
- STL164361
- aniline, 3-isopropyl-
-
- MDL： MFCD00092918
- Inchi： 1S/C9H13N/c1-7(2)8-4-3-5-9(10)6-8/h3-7H,10H2,1-2H3
- InChI Key： XCCNRBCNYGWTQX-UHFFFAOYSA-N
- SMILES： NC1=CC=CC(=C1)C(C)C
Computed Properties
- Exact Mass: 135.10500
- Monoisotopic Mass: 135.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 98.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 26
Experimental Properties
- Color/Form: Not determined
- Density: 0.9534 g/cm3 (25 ºC)
- Boiling Point: 80°C/3mmHg
- Flash Point: 94.9±6.5 ºC,
- Refractive Index: 1.5445 (589.3 nm 20 ºC)
- Solubility: Slightly soluble (1.6 g/l) (25 º C),
- PSA: 26.02000
- LogP: 2.97340
3-Isopropylaniline Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302-H315-H319
- Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazard Category Code： R22;R52
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26-S36/37/39
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
3-Isopropylaniline Customs Data
- HS CODE：2921420090
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Isopropylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 075293-1g |
3-Isopropylaniline |
5369-16-4 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 075293-5g |
3-Isopropylaniline |
5369-16-4 | 95% | 5g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 075293-25g |
3-Isopropylaniline |
5369-16-4 | 95% | 25g |
￡16.00 | 2022-03-01 | |
| Fluorochem | 075293-100g |
3-Isopropylaniline |
5369-16-4 | 95% | 100g |
￡54.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I107961-25ml |
3-Isopropylaniline |
5369-16-4 | 98% | 25ml |
¥408.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I107961-500ml |
3-Isopropylaniline |
5369-16-4 | 98% | 500ml |
￥1,298.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I107961-100ml |
3-Isopropylaniline |
5369-16-4 | 98% | 100ml |
¥1319.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I107961-5ml |
3-Isopropylaniline |
5369-16-4 | 98% | 5ml |
¥123.90 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018180-100ml |
3-Isopropylaniline |
5369-16-4 | 98% | 100ml |
￥1200 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018180-25ml |
3-Isopropylaniline |
5369-16-4 | 98% | 25ml |
￥286 | 2024-05-23 |
3-Isopropylaniline Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5369-16-4)3-Isopropylaniline
Order Number:A829736
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:13
Price ($):329.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5369-16-4)3-ISOPROPYLANILINE
Order Number:sfd19004;1643691
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:5369-16-4)3-异丙基苯胺
Order Number:LE1643691
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
3-Isopropylaniline Related Literature
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1. Room temperature N-alkylation of amines with alcohols under UV irradiation catalyzed by Cu–Mo/TiO2Lina Zhang,Yan Zhang,Youquan Deng,Feng Shi Catal. Sci. Technol. 2015 5 3226
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2. Assessment of the substituent constants of the 3-thioxo-1,2-dithiol-4- and -5-yl groups through pK a values measurements of 4 and 5-(hydroxy- or amino-phenyl)-1,2-dithiole-3-thiones in water at 298 KMarylène Chollet,Béatrice Legouin,Jean-Louis Burgot a values measurements of 4 and 5-(hydroxy- or amino-phenyl)-12-dithiole-3-thiones in water at 298 K. Marylène Chollet Béatrice Legouin Jean-Louis Burgot J. Chem. Soc. Perkin Trans. 2 1998 2227
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3. Novel generation of parent, alkyl, dialkyl and alicyclic nitrenium ions in photolyses of pyridinium, quinolinium, bipyridinium and phenanthrolinium salts and aromatic N-substitution by nitrenium ionsHiroshi Takeuchi,Satoshi Hayakawa,Toshikatsu Tanahashi,Atsushi Kobayashi,Taki Adachi,Dai Higuchi J. Chem. Soc. Perkin Trans. 2 1991 847
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4. Kinetics and mechanism of hydrolysis of phenylureasStefano Salvestrini,Paola Di Cerbo,Sante Capasso J. Chem. Soc. Perkin Trans. 2 2002 1889
5369-16-4 (3-Isopropylaniline) Related Products
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